![molecular formula C8H9NO3. HCl B195449 2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride CAS No. 5090-29-9](/img/structure/B195449.png)
2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride
Overview
Description
“2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride” is also known as “Noradrenaline Impurity” with the CAS Number: 5090-29-9 . It has a linear formula of C8H10ClNO3 . It is a white crystalline solid with a faint odor and is soluble in water.
Synthesis Analysis
The compound can be prepared by the reaction of 35% aqueous ammonia with 3,4-dihydroxy-a-chloroacetophenone in methanol or in ethanol .Molecular Structure Analysis
The molecular formula of the compound is C8H9NO3 . The average mass is 167.162 Da and the monoisotopic mass is 167.058243 Da . The InChI code is 1S/C8H9NO3.ClH/c9-4-8(12)5-1-2-6(10)7(11)3-5;/h1-3,10-11H,4,9H2;1H .Physical And Chemical Properties Analysis
The compound has a molecular weight of 203.62 g/mol . It is recommended to be stored at -20°C in a sealed storage, away from moisture .Scientific Research Applications
Cardiovascular Research
This compound may serve as a reference material in cardiovascular studies, particularly in research focusing on the synthesis and degradation of catecholamines like noradrenaline, which play a vital role in cardiac function .
Behavioral Studies
In behavioral science, Noradenalone hydrochloride can be used to study the modulation of behavior by adrenergic systems. It can help in exploring how noradrenaline influences behaviors like attention, arousal, and stress response .
Sensory Processing Research
Research has shown that noradrenaline affects sensory processing. Noradenalone hydrochloride can be used to investigate the role of noradrenaline in sensory systems, such as vision and auditory processing, by observing the effects of its analogs on sensory perception .
Metabolic Studies
As an analog of noradrenaline, Noradenalone hydrochloride can be utilized in metabolic studies to understand the metabolic pathways of catecholamines and their influence on energy balance and metabolism .
Neurodegenerative Disease Research
This compound could be instrumental in studying the pathophysiology of neurodegenerative diseases where noradrenergic systems are implicated, such as Parkinson’s disease and Alzheimer’s disease, by examining the neuroprotective or neurotoxic roles of catecholamine analogs .
Psychopharmacology
In psychopharmacology, Noradenalone hydrochloride can be used to explore the psychotropic effects of noradrenaline and its analogs, which may contribute to the development of new treatments for psychiatric disorders like depression and anxiety .
Molecular Biology
Lastly, in molecular biology, this compound can be used as a tool to study gene expression regulated by catecholaminergic systems, potentially aiding in the discovery of genetic factors that influence the response to catecholamines .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-amino-1-(3,4-dihydroxyphenyl)ethanone;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3.ClH/c9-4-8(12)5-1-2-6(10)7(11)3-5;/h1-3,10-11H,4,9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILTXTELYZNIJHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)CN)O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
499-61-6 (Parent) | |
Record name | Noradenalone hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005090299 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID30198929 | |
Record name | Noradenalone hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30198929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(3,4-dihydroxyphenyl)ethanone hydrochloride | |
CAS RN |
5090-29-9 | |
Record name | Noradenalone hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005090299 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5090-29-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=23319 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Noradenalone hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30198929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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